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Compound of Interest
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CAS No.: 74515-40-5

Cat. No.: B1199051

Get Quote

A Comprehensive Guide for Researchers and Drug Development Professionals

Introduction
Colchifoline is a natural alkaloid structurally related to colchicine, a well-established anti-

inflammatory agent.[1][2][3] Both compounds are known to exert their biological effects

primarily through the inhibition of tubulin polymerization, a critical process for various cellular

functions, including mitosis and inflammatory cell migration.[1][4][5][6] While the bulk of

available research has focused on colchicine, studies indicate that colchifoline shares a

similar potency and toxicity profile in animal models, with a strong affinity for tubulin.[3]

These application notes provide a detailed overview of the administration of colchicine in

animal models, which can serve as a foundational guide for researchers investigating

colchifoline. The protocols and data presented herein are derived from established studies on

colchicine and should be adapted and optimized for specific experimental designs involving

colchifoline.
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Data Presentation: Quantitative Effects of
Colchicine in Animal Models
The following tables summarize key quantitative data from studies administering colchicine in

various animal models. This information provides a valuable reference for dose selection and

expected outcomes.

Table 1: Anti-Inflammatory Effects of Colchicine in a Humanized Mouse Model of Sickle Cell

Disease

Parameter
Vehicle
Control

Colchicine
(100
µg/kg/day,
IP, 14 days)

Percent
Reduction

p-value Reference

Plasma IL-6
~130 µg/g

protein

~48 µg/g

protein
~67% <0.01 [7][8]

Plasma SAP
~33 µg/g

protein

~18 µg/g

protein
~45% <0.01 [7][8]

Skin

Secretagogu

e IL-1β

Not specified Not specified 20% <0.05 [7]

Skin

Secretagogu

e IFN-γ

Not specified Not specified 40% <0.01 [7]

Skin

Secretagogu

e GM-CSF

Not specified Not specified 40% <0.01 [7]

IP: Intraperitoneal; IL: Interleukin; SAP: Serum Amyloid P; IFN: Interferon; GM-CSF:

Granulocyte-macrophage colony-stimulating factor.

Table 2: Dose-Dependent Hepatotoxicity of Colchicine in Mice (6 hours post-administration)
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Dose (mg/kg,
IP)

ALT (U/L) AST (U/L) ALP (U/L) Reference

Vehicle Control ~50 ~100 ~100 [9]

0.25 ~60 ~120 ~110 [9]

0.5 ~75 ~150 ~120 [9]

1.0 ~150 ~300 ~150 [9]

2.0 ~400 ~800 ~130 [9]

4.0 ~1000 ~2000* ~120 [9]

*Statistically significant difference compared to vehicle controls. IP: Intraperitoneal; ALT:

Alanine aminotransferase; AST: Aspartate aminotransferase; ALP: Alkaline phosphatase.

Key Signaling Pathways
Colchicine, and by extension colchifoline, primarily targets tubulin, leading to the disruption of

microtubule polymerization. This fundamental action has downstream effects on several key

signaling pathways involved in inflammation.

Inhibition of the NLRP3 Inflammasome
A major mechanism of colchicine's anti-inflammatory effect is the inhibition of the NOD-like

receptor protein 3 (NLRP3) inflammasome.[4][5][10] The NLRP3 inflammasome is a

multiprotein complex that, when activated, triggers the maturation and release of pro-

inflammatory cytokines IL-1β and IL-18. Colchicine is thought to prevent the assembly of the

inflammasome complex.[4]
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Start

Animal Acclimatization
(Wistar Rats, 1 week)

Anesthesia
(e.g., Thiopental sodium, 45 mg/kg IP)

Mount on Stereotaxic Apparatus

Scalp Incision & Skull Exposure

Drill Burr Holes at Coordinates
(AP: -0.8, ML: ±1.8, DV: -3.6 mm)

Bilateral ICV Injection
(7.5 µg in 5 µL/site at 1 µL/min)

Wait 2 min Post-Injection

Suture Incision

Post-Operative Care & Monitoring

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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